Cas no 868-54-2 (2-Amino-1,1,3-propenetricarbonitrile)

2-Amino-1,1,3-propenetricarbonitrile is a versatile organic compound characterized by its tricyanated propene structure with an amino functional group. This compound is of interest in synthetic chemistry due to its electron-deficient alkene system and multiple nitrile groups, which make it a valuable intermediate for heterocyclic synthesis, particularly in the preparation of nitrogen-containing scaffolds. Its reactivity allows for applications in the development of pharmaceuticals, agrochemicals, and functional materials. The presence of both amino and cyano groups enables selective modifications, facilitating diverse derivatization pathways. High purity grades ensure consistent performance in research and industrial processes, supporting its use in advanced chemical synthesis.
2-Amino-1,1,3-propenetricarbonitrile structure
868-54-2 structure
Product Name:2-Amino-1,1,3-propenetricarbonitrile
CAS No:868-54-2
MF:C6H4N4
MW:132.122759819031
MDL:MFCD00001851
CID:722721
PubChem ID:13356
Update Time:2025-05-19

2-Amino-1,1,3-propenetricarbonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-Aminoprop-1-ene-1,1,3-tricarbonitrile
    • 2-Amino-1,1,3-tricyano-1-propene
    • 1-Propene-1,1,3-tricarbonitrile,2-amino-
    • 2-Amino-1,1,3-propenetricarbonitrile
    • 2-AMino-1-propene-1,1,3-tricarbonitrile
    • Malononitrile Dimer
    • (1-Amino-2-cyanoethylidene)malononitrile
    • 1,1,3-Tricyano-2-amino-1-propene
    • 1,1,3-Tricyano-2-aminopropene
    • 2-Amino-1,1,3-tricyanopropene
    • Upjohn 9189
    • TCAP
    • 1-PROPENE-1,1,3-TRICARBONITRILE, 2-AMINO-
    • TCAP (VAN)
    • U 9189
    • TRIAP
    • 2-Amino-1,1,3-prop-1-enecarbonitrile
    • 2-Amino-1-propene-1,1,3-tricapbonitrile
    • 1
    • 2-Amino-1-propene-1,1,3-tricarbonitrile (ACI)
    • Malononitrile, dimer
    • NSC 77901
    • PROPENE-1,1,3-TRICARBONITRILE, 2-AMINO
    • 3-Amino-2-cyano-2-pentenedinitrile
    • STL283123
    • InChI=1/C6H4N4/c7-2-1-6(10)5(3-8)4-9/h1,10H
    • HMS2236I08
    • 3-Aminoprop-1-ene-1,1,3-tricarbonitrile
    • DB-076751
    • DTXSID80235813
    • 868-54-2
    • 2-Amino-1,3-tricyanopropene
    • PROPENE-1,3-TRICARBONITRILE, 2-AMINO
    • HMS3371B11
    • 2-AMINO-1,1,3-TRICYANOPROPENE [MI]
    • AS-31110
    • BRN 1756131
    • NCGC00246982-01
    • BP-12593
    • 1,3-Tricyano-2-amino-1-propene
    • Opera_ID_1596
    • AKOS000286783
    • 2-amino-1,3,3-tricyano-2-propene
    • 1,1,3-Prop-1-enetricarbonitrile, 2-amino-
    • Q7841324
    • NSC77901
    • 2-Amino-1-propene-1,3-tricarbonitrile
    • WLN: NCYCN&UYZ&1CN
    • EINECS 212-777-5
    • OC6G895YHN
    • 2-Amino-1,3-prop-1-enecarbonitrile
    • 4-04-00-03109 (Beilstein Handbook Reference)
    • 1,3-Tricyano-2-aminopropene
    • SY007042
    • 1,3-Prop-1-enetricarbonitrile, 2-amino-
    • EN300-19618
    • Z104474478
    • NSC-77901
    • UNII-OC6G895YHN
    • SMR000059097
    • MFCD00001851
    • MLS000069461
    • CS-0158489
    • NCIOpen2_000863
    • CHEMBL1341090
    • 2-Amino-1,1,3-propenetricarbonitrile, 97%
    • U-9189
    • 1-Propene-1,3-tricarbonitrile, 2-amino-
    • A1097
    • SCHEMBL1003872
    • NS00039155
    • MDL: MFCD00001851
    • Inchi: 1S/C6H4N4/c7-2-1-6(10)5(3-8)4-9/h1,10H2
    • InChI Key: BNHGNFYPZNDLAF-UHFFFAOYSA-N
    • SMILES: N#C/C(=C(/CC#N)\N)/C#N

Computed Properties

  • Exact Mass: 132.04400
  • Monoisotopic Mass: 132.043596
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 278
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 97.4
  • Surface Charge: 0
  • Tautomer Count: 3
  • Molecular Weight: 132.12

Experimental Properties

  • Color/Form: Light pink or beige crystalline powder
  • Density: 1.262
  • Melting Point: 171-173 °C (lit.)
  • Boiling Point: 591.9℃ at 760 mmHg
  • Flash Point: 228.9℃
  • Refractive Index: 1.7000 (estimate)
  • PSA: 97.39000
  • LogP: 0.86034
  • Merck: 480
  • Solubility: dissolve in water

2-Amino-1,1,3-propenetricarbonitrile Security Information

2-Amino-1,1,3-propenetricarbonitrile Customs Data

  • HS CODE:2926909090
  • Customs Data:

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

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2-Amino-1,1,3-propenetricarbonitrile Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Sodium ,  Hydrochloric acid Solvents: Diethyl ether ,  Tetrahydrofuran
Reference
Cyanocarbon chemistry. XI. Malononitrile dimer
Carboni, R. A.; et al, Journal of the American Chemical Society, 1958, 80, 2838-40

Production Method 2

Reaction Conditions
1.1 Reagents: Tempo ,  Sodium hydride
Reference
Photocatalytic α-Oxyamination of Stable Enolates, Silyl Enol Ethers, and 2-Oxoalkane Phosphonic Esters
Schroll, Peter; et al, European Journal of Organic Chemistry, 2015, 2015(2), 309-313

Production Method 3

Reaction Conditions
1.1 Reagents: Sodium hydroxide ;  rt
1.2 Reagents: Hydrogen ion Solvents: Water ;  pH 4
Reference
Synthesis of amino pyrazole derivatives
Zheng, Youguang; et al, Xuzhou Yixueyuan Xuebao, 2013, 33(12), 795-798

Production Method 4

Reaction Conditions
1.1 Catalysts: Potassium hydroxide ;  1 h, rt
Reference
A simple and efficient method for the facile access of highly functionalized pyridines and their fluorescence property studies
Khan, Nasim Md.; et al, RSC Advances, 2012, 2(32), 12305-12314

Production Method 5

Reaction Conditions
1.1 Catalysts: Cupric acetate Solvents: 1,4-Dioxane
Reference
Copper(II) in organic synthesis. IX. The copper(II)-catalyzed Michael reaction as a route to polysubstituted benzene derivatives
Desimoni, Giovanni; et al, Gazzetta Chimica Italiana, 1991, 121(10), 483-5

2-Amino-1,1,3-propenetricarbonitrile Raw materials

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Amadis Chemical Company Limited
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(CAS:868-54-2)2-Amino-1-propene-1,1,3-tricarbonitrile
Order Number:A10344
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 16:54
Price ($):329.0
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2-Amino-1,1,3-propenetricarbonitrile Related Literature

Additional information on 2-Amino-1,1,3-propenetricarbonitrile

Exploring the Properties and Applications of 2-Amino-1,1,3-Propenetricarbonitrile (CAS No. 868-54-2)

2-Amino-1,1,3-propenetricarbonitrile, also known by its CAS registry number CAS No. 868-54-2, is a compound of significant interest in various fields of chemistry and material science. This compound is characterized by its unique molecular structure, which includes a propene backbone with two cyano groups and an amino group attached at specific positions. The presence of these functional groups imparts distinctive chemical properties to the molecule, making it a valuable compound in both academic research and industrial applications.

The molecular structure of 2-Amino-1,1,3-propenetricarbonitrile consists of a three-carbon chain with double bonds and substituents that influence its reactivity and stability. The cyano groups are strong electron-withdrawing groups, which can significantly affect the electronic properties of the molecule. This makes the compound highly reactive under certain conditions, enabling it to participate in various chemical reactions such as nucleophilic additions and polymerizations. Recent studies have highlighted its potential as a precursor for synthesizing advanced materials like carbon-based polymers and nanomaterials.

In terms of physical properties, CAS No. 868-54-2 exhibits a high melting point due to the strong intermolecular forces arising from the cyano groups. Its solubility in common organic solvents is moderate, which facilitates its use in solution-based chemical processes. The compound is also known for its stability under normal storage conditions, provided it is kept away from strong oxidizing agents and extreme temperatures.

The chemical synthesis of 2-Amino-1,1,3-propenetricarbonitrile involves a multi-step process that typically starts with the preparation of an appropriate precursor. Recent advancements in catalytic methods have enabled more efficient syntheses with higher yields and better purity levels. For instance, researchers have explored the use of transition metal catalysts to facilitate key steps in the synthesis pathway, reducing reaction times and improving selectivity.

The applications of this compound are diverse and span across multiple industries. In the field of polymer chemistry, it serves as a building block for synthesizing high-performance polymers with tailored properties such as enhanced thermal stability and mechanical strength. Additionally, its ability to undergo polymerization under controlled conditions makes it a candidate for developing novel materials for use in electronics and aerospace industries.

In recent years, there has been growing interest in exploring the biological applications of CAS No. 868-54-2. Studies have shown that this compound exhibits potential bioactivity against certain pathogens due to its ability to interact with cellular components through hydrogen bonding and other non-covalent interactions. This has opened up avenues for its use in drug design and development.

The environmental impact of using this compound has also been a topic of research interest. Efforts are being made to develop sustainable methods for its synthesis and application to minimize waste generation and reduce ecological footprint. Green chemistry approaches are being integrated into production processes to ensure that the benefits of this compound are realized without compromising environmental sustainability.

In conclusion, 2-Amino-1,1,3-propenetricarbonitrile (CAS No. 868-54-2) stands out as a versatile compound with promising applications across various domains. Its unique chemical properties make it an attractive candidate for both fundamental research and industrial innovation. As ongoing studies continue to uncover new aspects of its behavior and utility, this compound is poised to play an increasingly important role in advancing modern chemistry and materials science.

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Amadis Chemical Company Limited
(CAS:868-54-2)2-Amino-1-propene-1,1,3-tricarbonitrile
A10344
Purity:99%
Quantity:100g
Price ($):329.0
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